Cas no 1823328-41-1 (5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester)

• Product Name: 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester
• CAS No: 1823328-41-1
• MF: C₇H₈BrNO₃
• MW: 234.04732131958
• CID: 6620759
• Update Time: 2026-03-11

5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester
• 2-Oxazolecarboxylic acid, 5-bromo-4-methyl-, ethyl ester

• Inchi： 1S/C7H8BrNO3/c1-3-11-7(10)6-9-4(2)5(8)12-6/h3H2,1-2H3
• InChI Key： IJWSWUKHRARFFX-UHFFFAOYSA-N
• SMILES： O1C(Br)=C(C)N=C1C(OCC)=O

Experimental Properties

• Density: 1.536±0.06 g/cm3(Predicted)
• Boiling Point: 278.0±32.0 °C(Predicted)
• pka: -3.21±0.14(Predicted)

Additional information on 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester

5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester (CAS No. 1823328-41-1): An Overview

5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester (CAS No. 1823328-41-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the synthesis of bioactive molecules and its potential therapeutic applications.

The chemical structure of 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester is defined by a brominated oxazole ring with an ethyl ester group attached to the carboxylic acid moiety. The presence of the bromine atom and the methyl group imparts specific chemical properties that make this compound valuable in various synthetic transformations and biological studies.

Recent research has highlighted the importance of oxazole derivatives in the development of novel drugs. Oxazoles are known for their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and signaling pathways. The introduction of a bromine atom into the structure of 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester further enhances its reactivity and functional versatility, making it an attractive starting material for the synthesis of more complex molecules.

In the context of medicinal chemistry, 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester has been explored as a key intermediate in the synthesis of potential therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of inhibitors targeting specific enzymes involved in cancer progression. The bromine substituent was found to play a crucial role in enhancing the binding affinity and selectivity of the resulting inhibitors.

Beyond its applications in cancer research, 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester has also shown promise in other therapeutic areas. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in the synthesis of compounds with anti-inflammatory properties. The unique combination of functional groups within this molecule allows for fine-tuning of pharmacological properties, enabling researchers to design more effective and targeted therapies.

The synthetic accessibility of 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester is another factor contributing to its popularity among chemists. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the condensation of 5-bromo-4-methylisoxazolone with ethanol under controlled conditions, followed by deprotection to yield the desired product. This synthetic strategy not only ensures high yields but also minimizes side reactions, making it suitable for large-scale production.

In addition to its synthetic utility, 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester has been studied for its potential as a building block in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of diverse libraries of compounds, which can be screened for biological activity. The modular nature of this compound makes it an ideal candidate for such applications, facilitating the discovery of novel bioactive molecules.

The physical and chemical properties of 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester have been well-characterized through various analytical techniques. Spectroscopic methods such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) have provided detailed insights into its molecular structure and purity. These data are crucial for ensuring the quality and consistency of this compound in both research and industrial settings.

In conclusion, 5-Bromo-4-methyl-oxazole-2-carboxylic acid ethyl ester (CAS No. 1823328-41-1) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an essential tool for researchers aiming to develop novel therapeutic agents and explore new biological pathways. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.